Cas no 1804756-34-0 (2-Fluoro-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetic acid)

• Product Name: 2-Fluoro-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetic acid
• CAS No: 1804756-34-0
• MF: C₉H₆F₅NO₃
• MW: 271.140860080719
• CID: 4830771
• Update Time: 2025-08-03

2-Fluoro-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetic acid

• Inchi： 1S/C9H6F5NO3/c10-3-4-1-6(18-9(12,13)14)8(11)15-5(4)2-7(16)17/h1H,2-3H2,(H,16,17)
• InChI Key： VIYYBCPPTJOGOL-UHFFFAOYSA-N
• SMILES： FCC1=CC(=C(N=C1CC(=O)O)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• XLogP3: 2.1
• Topological Polar Surface Area: 59.4

Additional information on 2-Fluoro-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetic acid

2-Fluoro-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetic Acid (CAS No. 1804756-34-0)

The compound 2-Fluoro-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetic Acid (CAS No. 1804756-34-0) is a highly specialized organic molecule with significant applications in the field of chemical synthesis and pharmaceutical research. This compound is characterized by its unique structure, which includes a pyridine ring substituted with fluorine, a trifluoromethoxy group, and an acetic acid moiety. The presence of multiple fluorinated groups imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced bioavailability and stability. The trifluoromethoxy group in this compound, for instance, is known to contribute to both lipophilicity and metabolic stability, which are critical factors in pharmaceutical development. Additionally, the fluoromethyl group at position 5 of the pyridine ring enhances the molecule's reactivity in certain synthetic pathways, making it a versatile building block for constructing complex molecules.

One of the most notable applications of 2-Fluoro-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetic Acid is in the synthesis of agrochemicals. Researchers have demonstrated that this compound can serve as an intermediate in the production of herbicides and insecticides with improved efficacy and reduced environmental impact. Its ability to undergo nucleophilic substitution reactions at the acetic acid moiety has been exploited to create derivatives with tailored biological activities.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine ring precursor. Advanced techniques such as Suzuki-Miyaura coupling and Friedel-Crafts acylation are often employed to introduce the substituents at specific positions on the ring. The introduction of fluorinated groups requires precise control over reaction conditions to ensure high yields and selectivity. Recent advancements in catalytic methods have further optimized these steps, enabling more efficient production of the compound.

In terms of physical properties, 2-Fluoro-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetic Acid exhibits a melting point of approximately 180°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in both solution-phase and solid-phase synthesis techniques.

From an environmental standpoint, studies have shown that this compound has a relatively low toxicity profile compared to traditional agrochemicals. Its degradation products are also less persistent in soil and water, which aligns with current trends toward sustainable agriculture practices. Ongoing research is focused on further improving its biodegradability while maintaining its efficacy as a crop protection agent.

In conclusion, 2-Fluoro-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetic Acid (CAS No. 1804756-34-0) represents a cutting-edge molecule with wide-ranging applications in chemistry and agriculture. Its unique structure, combined with recent advances in synthetic methodologies, positions it as a key player in the development of next-generation chemical products.